Cas no 2172199-53-8 (6',8'-difluoro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine)

• Product Name: 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine
• CAS No: 2172199-53-8
• MF: C₁₅H₁₉F₂N
• MW: 251.314871072769
• CID: 5862095
• PubChem ID: 165847286
• Update Time: 2025-10-23

6',8'-difluoro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine Chemical and Physical Properties

Names and Identifiers

• 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine
• 6',8'-difluoro-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-amine
• 2172199-53-8
• EN300-1458056

• Inchi： 1S/C15H19F2N/c16-10-8-11-13(18)4-7-15(5-2-1-3-6-15)14(11)12(17)9-10/h8-9,13H,1-7,18H2
• InChI Key： LWYAPDAGBPHKOX-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(CCC3(C=21)CCCCC3)N)F

Computed Properties

• Exact Mass: 251.14855593g/mol
• Monoisotopic Mass: 251.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine

Comprehensive Overview of 6',8'-Difluoro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine (CAS No. 2172199-53-8)

The compound 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine (CAS No. 2172199-53-8) is a structurally unique and pharmacologically significant molecule that has garnered attention in the fields of medicinal chemistry and drug discovery. Its spirocyclic architecture, combined with difluoro substitutions, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a central nervous system (CNS) agent, given its ability to modulate neurotransmitter systems. The compound's amine functionality further enhances its versatility in drug design, allowing for the development of derivatives with improved bioavailability and target specificity.

In recent years, the demand for fluorinated compounds like 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine has surged due to their enhanced metabolic stability and membrane permeability. These properties are critical in the development of next-generation pharmaceuticals, especially for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The incorporation of fluorine atoms at the 6' and 8' positions of the naphthalene ring significantly influences the compound's electronic and steric profile, which can be leveraged to optimize its interaction with biological targets.

The spirocyclohexane moiety in CAS No. 2172199-53-8 introduces a three-dimensional rigidity that is often sought after in drug design to reduce conformational flexibility and improve binding affinity. This structural feature aligns with the growing trend in fragment-based drug discovery (FBDD), where small, rigid fragments are used to build high-affinity ligands. Additionally, the compound's dihydro-naphthalene core provides a hydrophobic scaffold that can enhance its penetration across the blood-brain barrier (BBB), a key consideration for CNS-targeted therapies.

From a synthetic perspective, 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine presents an interesting challenge for organic chemists. The construction of its spirocyclic framework requires precise control over stereochemistry and regioselectivity, making it a valuable subject for methodological studies. Recent advancements in catalysis and green chemistry have enabled more efficient routes to such complex structures, reducing the environmental impact of their production. This aligns with the pharmaceutical industry's shift toward sustainable synthesis practices.

Beyond its potential therapeutic applications, CAS No. 2172199-53-8 has also attracted interest in materials science. Its unique aromatic-cycloaliphatic hybrid structure could be exploited in the design of organic electronic materials, such as OLEDs or photovoltaic cells. The fluorine atoms may further enhance the material's electronic properties, making it a candidate for high-performance optoelectronic devices. This dual applicability in both life sciences and materials science underscores the compound's interdisciplinary significance.

As the scientific community continues to explore the potential of 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine, its role in addressing some of the most pressing challenges in healthcare and technology becomes increasingly apparent. Whether as a drug candidate or a functional material, this compound exemplifies the power of strategic molecular design in advancing innovation across multiple fields.